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Miraluma Imaging Technical Support Center
Welcome to the technical support center for Miraluma™ (Technetium Tc99m Sestamibi)

imaging. This resource is designed for researchers, scientists, and drug development

professionals to help address common challenges encountered during experiments, with a

specific focus on troubleshooting and resolving issues related to low signal-to-noise ratio

(SNR).

Frequently Asked Questions (FAQs)
Q1: What is Miraluma and how does it work?

Miraluma™ is a radiopharmaceutical agent, Technetium Tc99m Sestamibi, used in a

diagnostic imaging procedure known as scintimammography or molecular breast imaging.[1]

After intravenous injection, it accumulates in tissues with high metabolic activity and

mitochondrial density, which can be characteristic of malignant tissues.[2] The Technetium-99m

isotope emits gamma rays that are detected by a gamma camera to create an image.[3]

Q2: What is the signal-to-noise ratio (SNR) and why is it important in Miraluma imaging?

The signal-to-noise ratio (SNR) is a measure that compares the level of the desired signal

(photons emitted from the target tissue) to the level of background noise (random statistical

fluctuations and scattered radiation). A high SNR is crucial for good image quality, as it allows

for the clear distinction of target lesions from surrounding healthy tissue. Low SNR can result in
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grainy images, potentially obscuring small or low-contrast lesions and leading to diagnostic

uncertainty.

Q3: What are the primary causes of low SNR in Miraluma imaging?

Low SNR in Miraluma imaging can stem from a variety of factors, which can be broadly

categorized as patient-related, procedural, or equipment-related. These include insufficient

injected dose, short acquisition times, patient motion during the scan, suboptimal collimator

choice, and high background uptake in surrounding tissues.

Troubleshooting Guide: Low Signal-to-Noise Ratio
This guide provides a systematic approach to identifying and resolving the root causes of low

SNR in your Miraluma imaging experiments.

Problem: The resulting images have a grainy appearance and poor lesion-to-background

contrast.

Step 1: Verify Acquisition Parameters
Question: Are the injected dose and acquisition time adequate?

Answer: Insufficient photon counts are a primary cause of low SNR. Verify that the

administered dose and the imaging time per view are within the recommended ranges. Longer

acquisition times and higher doses generally lead to improved SNR, although patient radiation

exposure must be considered.

Recommended Action:

Review your current protocol against established guidelines.

If feasible and ethically approved, consider optimizing the trade-off between injected dose,

acquisition time, and patient comfort.

Refer to the table below for a summary of how these parameters affect image quality.
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Parameter Effect on SNR Considerations

Injected Dose

Increasing the dose generally

increases the signal, thus

improving SNR.

Must be balanced with patient

radiation safety (ALARA

principle).

Acquisition Time

Longer acquisition times allow

for the collection of more

photons, leading to a higher

SNR.

Can increase the likelihood of

patient motion artifacts.

Step 2: Assess Patient-Related Factors
Question: Could patient motion or physiological factors be contributing to low SNR?

Answer: Patient movement during the scan can cause blurring and reduce the effective signal

from a lesion. Additionally, high background uptake of the radiotracer in normal breast or

surrounding tissues can increase noise and lower the contrast-to-noise ratio.

Recommended Action:

Ensure the patient is positioned comfortably and securely to minimize motion. Prone

positioning can help immobilize the breast.

Review patient history for factors that might influence tracer uptake, such as recent biopsy,

which can cause inflammation and non-specific uptake. It is recommended to delay imaging

for 4-6 weeks after a core or excisional biopsy.

Step 3: Evaluate Equipment and Collimator Selection
Question: Is the gamma camera and collimator setup optimized for Miraluma imaging?

Answer: The choice of collimator is a critical factor that influences both sensitivity (the number

of photons detected) and spatial resolution. A high-resolution collimator will provide sharper

images but will have lower sensitivity, potentially leading to lower SNR if the acquisition time is

not extended. Conversely, a high-sensitivity collimator may result in a less noisy image at the

expense of spatial resolution.
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Recommended Action:

Perform regular quality control checks on the gamma camera to ensure it is functioning

correctly.

Select a collimator that provides the best balance of sensitivity and resolution for your

specific imaging task. For detecting small lesions, a high-resolution collimator is often

preferred, but this may necessitate a longer acquisition time.

The table below compares different types of collimators.

Collimator Type
Primary
Characteristic

Impact on SNR Best Use Case

Low-Energy High-

Resolution (LEHR)

High spatial

resolution, lower

sensitivity.

Can lead to lower

SNR if acquisition

time is short.

Detecting small

lesions where detail is

critical.

Low-Energy All-

Purpose (LEAP) /

General Purpose (GP)

Balanced sensitivity

and resolution.

Generally provides a

good balance for

SNR.

Routine clinical

imaging.

High-Sensitivity (HS)
High sensitivity, lower

spatial resolution.

Can produce less

noisy images for a

given acquisition time.

Dynamic studies or

when imaging time is

limited.

Step 4: Review Image Processing and Reconstruction
Question: Are the image processing and reconstruction parameters optimized?

Answer: Post-acquisition processing, including the choice of filters and reconstruction

algorithms, can significantly impact the final image SNR. Applying appropriate filters can reduce

noise, but excessive smoothing can blur the image and reduce the visibility of small details.

Recommended Action:

Experiment with different filter settings (e.g., Gaussian filters) to find the optimal balance

between noise reduction and preservation of image detail.
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If using iterative reconstruction algorithms, ensure that the number of iterations and subsets

is optimized, as too many iterations can amplify noise.

Experimental Protocols
Protocol 1: Phantom Study for Optimizing Acquisition
Parameters
Objective: To determine the optimal injected dose and acquisition time to achieve a target SNR

for a specific lesion size and contrast.

Materials:

Breast phantom with fillable spheres of various sizes to simulate lesions.

Technetium-99m Sestamibi.

Gamma camera with a selection of collimators (e.g., LEHR, LEAP).

Image analysis software capable of calculating SNR.

Methodology:

Phantom Preparation:

Fill the background of the breast phantom with a solution of Tc-99m Sestamibi to simulate

background tissue uptake.

Fill the lesion spheres with a higher concentration of Tc-99m Sestamibi to achieve a known

lesion-to-background ratio (e.g., 5:1 or 10:1).

Image Acquisition:

Mount the phantom on the imaging system.

Acquire a series of images, varying one parameter at a time (e.g., acquisition time) while

keeping others constant. For example, acquire images at 2, 5, 8, and 10 minutes per view.
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Repeat the acquisitions with different simulated injected doses by adjusting the initial

activity concentration.

Image Analysis:

For each acquired image, draw regions of interest (ROIs) over a simulated lesion and an

adjacent background area.

Calculate the mean signal intensity within the lesion ROI and the standard deviation of the

background ROI.

Calculate the SNR using the formula: SNR = (Mean Lesion Signal - Mean Background

Signal) / Standard Deviation of Background.

Data Evaluation:

Tabulate the SNR values for each combination of acquisition time and dose.

Determine the minimum parameters required to achieve the desired SNR for detecting the

smallest lesion of interest.

Visualizations
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Low SNR in Miraluma Image

Step 1: Verify Acquisition Parameters
(Dose & Time)

Parameters Adequate?

Action: Increase Dose/Time
(Consider ALARA)

No

Step 2: Assess Patient Factors
(Motion, Background Uptake)

Yes

Patient Factors Present?

Action: Reposition Patient,
Review Patient History

Yes

Step 3: Evaluate Equipment
(QC, Collimator Choice)

No

Equipment Optimized?

Action: Perform QC,
Select Appropriate Collimator

No

Step 4: Review Image Processing
(Filters, Reconstruction)

Yes

Processing Optimized?

Action: Adjust Filters &
Reconstruction Parameters

No

Improved SNR

Yes

Click to download full resolution via product page

Caption: A troubleshooting workflow for addressing low SNR in Miraluma imaging.
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Factors Increasing Signal Factors Increasing Noise

Signal-to-Noise Ratio (SNR)

Higher Injected Dose Longer Acquisition Time High-Sensitivity Collimator Patient Motion High Background Uptake Scattered Radiation
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Caption: Key factors influencing the signal-to-noise ratio in Miraluma imaging.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1197983?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197983?utm_src=pdf-body
https://www.benchchem.com/product/b1197983?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/29666972/
https://pubmed.ncbi.nlm.nih.gov/29666972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6593946/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6593946/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5148182/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5148182/
https://www.benchchem.com/product/b1197983#addressing-low-signal-to-noise-ratio-in-miraluma-imaging
https://www.benchchem.com/product/b1197983#addressing-low-signal-to-noise-ratio-in-miraluma-imaging
https://www.benchchem.com/product/b1197983#addressing-low-signal-to-noise-ratio-in-miraluma-imaging
https://www.benchchem.com/product/b1197983#addressing-low-signal-to-noise-ratio-in-miraluma-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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